Cas no 61882-29-9 (Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans-)

• Product Name: Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans-
• CAS No: 61882-29-9
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 1631682
• PubChem ID: 70631641
• Update Time: 2025-04-21

Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans-
• (2S,3S)-2,3-dimethyl-1-(3-phenylpropyl)piperazine
• 61882-29-9
• SCHEMBL11669662
• DTXSID70742561
• trans-1-(3-phenylpropyl)-2,3-dimethylpiperazine
• QUQFBZJSWFGCAX-KBPBESRZSA-N

• Inchi： 1S/C15H24N2/c1-13-14(2)17(12-10-16-13)11-6-9-15-7-4-3-5-8-15/h3-5,7-8,13-14,16H,6,9-12H2,1-2H3/t13-,14-/m0/s1
• InChI Key： QUQFBZJSWFGCAX-KBPBESRZSA-N
• SMILES： N1(CCCC2C=CC=CC=2)CCN[C@@H](C)[C@@H]1C

Computed Properties

• Exact Mass: 232.19412
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27